![molecular formula C15H13NO3S2 B2489591 N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-phenylthiophene-2-carboxamide CAS No. 852438-78-9](/img/structure/B2489591.png)
N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-phenylthiophene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-phenylthiophene-2-carboxamide, also known as DTTCA, is a novel organic compound that has been synthesized for scientific research purposes. DTTCA has gained attention due to its potential applications in various fields, including material science, chemistry, and biology.
Scientific Research Applications
N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-phenylthiophene-2-carboxamide has shown potential applications in various scientific research fields, including material science, chemistry, and biology. In material science, this compound can be used as a building block for the synthesis of organic semiconductors, which can be applied in the development of electronic devices such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). In chemistry, this compound can be used as a reagent for the synthesis of various organic compounds, including heterocycles and biologically active molecules. In biology, this compound has shown potential as an anticancer agent and a modulator of the immune system.
Mechanism of Action
The mechanism of action of N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-phenylthiophene-2-carboxamide is not fully understood. However, studies have shown that this compound can inhibit the proliferation of cancer cells by inducing apoptosis, a programmed cell death process. This compound can also modulate the immune system by activating T cells and suppressing the activity of regulatory T cells.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity and good biocompatibility. In vitro studies have shown that this compound can inhibit the proliferation of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. This compound has also been shown to modulate the immune system by activating T cells and suppressing the activity of regulatory T cells. In vivo studies have shown that this compound can inhibit tumor growth in mice.
Advantages and Limitations for Lab Experiments
N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-phenylthiophene-2-carboxamide has several advantages for lab experiments. It is easy to synthesize, has high purity, and has low toxicity. This compound can also be easily modified to obtain derivatives with different properties. However, this compound has some limitations. It is not soluble in water, which can limit its applications in biological studies. This compound is also relatively new, and more studies are needed to fully understand its properties and potential applications.
Future Directions
There are several future directions for N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-phenylthiophene-2-carboxamide research. First, more studies are needed to fully understand the mechanism of action of this compound, especially in the context of cancer and immune modulation. Second, this compound derivatives with different properties can be synthesized and tested for their potential applications in various fields. Third, this compound can be incorporated into nanomaterials to enhance its properties and applications. Fourth, this compound can be used as a building block for the synthesis of new organic semiconductors with improved properties. Finally, this compound can be tested for its potential applications in drug delivery and imaging.
Synthesis Methods
N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-phenylthiophene-2-carboxamide can be synthesized through a simple one-pot reaction between 3-phenylthiophene-2-carboxylic acid and 2,3-dihydrothiophene-1,1-dioxide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction yields this compound as a white crystalline solid with a high purity.
properties
IUPAC Name |
N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-phenylthiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO3S2/c17-15(14-7-4-9-20-14)16(12-5-2-1-3-6-12)13-8-10-21(18,19)11-13/h1-10,13H,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNVSTSAEUHWSOU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C=CS1(=O)=O)N(C2=CC=CC=C2)C(=O)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.